3-Acetoxy-2-(2-chlorophenyl)propanenitrile

• Molecular Formula: C11H10ClNO2
• Molecular Weight: 223.65 g/mol
• IUPAC Name: [2-(2-chlorophenyl)-2-cyanoethyl] acetate
• InChI: InChI=1S/C11H10ClNO2/c1-8(14)15-7-9(6-13)10-4-2-3-5-11(10)12/h2-5,9H,7H2,1H3
• InChI Key: VPOTUHSBJRJKFH-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OCC(C#N)C1=CC=CC=C1Cl

Description

3-Acetoxy-2-(2-chlorophenyl)propanenitrile is a useful research compound. Its molecular formula is C11H10ClNO2 and its molecular weight is 223.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

This ester was prepared using the procedure described in Example 5, except 2-(2-chlorophenyl)-3-hydroxypropanenitrile was used in place of 2-(2-chloro-5-(difluoromethoxy)phenyl)-3-hydroxypropanenitrile. The preparation of 2-(2-chlorophenyl)-3-hydroxypropanenitrile is described in Example 13. The recovered ester product was a colorless oil (70% yield), Rf 0.3 (silica gel, ethyl acetate:hexane=1:4).